Cas no 1000564-79-3 (3-(5-Chlorothiophen-2-yl)propan-1-amine)

3-(5-Chlorothiophen-2-yl)propan-1-amine is a versatile organic compound featuring a chlorothiophene moiety linked to a propylamine chain. Its unique structure makes it valuable as a building block in pharmaceutical and agrochemical synthesis, particularly in the development of active intermediates. The chlorothiophene group enhances reactivity, enabling selective functionalization, while the terminal amine group offers further derivatization potential. This compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined chemical properties ensure consistent performance in coupling reactions, cyclizations, and other transformations. Researchers favor it for its balanced reactivity and compatibility with diverse synthetic pathways, making it a practical choice for heterocyclic and medicinal chemistry applications.

3-(5-Chlorothiophen-2-yl)propan-1-amine structure

1000564-79-3 structure

Product Name:3-(5-Chlorothiophen-2-yl)propan-1-amine

CAS No:1000564-79-3

MF:C₇H₁₀ClNS

MW:175.678999423981

CID:4558450

PubChem ID:43445795

Update Time:2025-06-07

3-(5-Chlorothiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-(5-chlorothiophen-2-yl)propan-1-amine
- 2-Thiophenepropanamine, 5-chloro-
- 3-(5-Chlorothiophen-2-yl)propan-1-amine
- Inchi： 1S/C7H10ClNS/c8-7-4-3-6(10-7)2-1-5-9/h3-4H,1-2,5,9H2
- InChI Key： QLTBPZNOWOEBDH-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(CCCN)S1

Computed Properties

Exact Mass: 175.022248g/mol
Monoisotopic Mass: 175.022248g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 99.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 175.68g/mol
XLogP3: 2.3
Topological Polar Surface Area: 54.3

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 245.8±30.0 °C at 760 mmHg
Flash Point: 102.4±24.6 °C
Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-(5-Chlorothiophen-2-yl)propan-1-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(5-Chlorothiophen-2-yl)propan-1-amine Pricemore >>

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